Leucomethylene blue

• IUPAC Name: 3-N,3-N,7-N,7-N-tetramethyl-10H-phenothiazine-3,7-diamine
• InChI: InChI=1S/C16H19N3S/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13/h5-10,17H,1-4H3
• InChI Key: QTWZICCBKBYHDM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)NC3=C(S2)C=C(C=C3)N(C)C
• Molecular Formula: C16H19N3S
• DSSTOX Substance ID: DTXSID2047985
• Molecular Weight: 285.4 g/mol
• CAS RN: 613-11-6

Description

It is a derivative of methylthioninium chloride (methylene blue) and has been developed for the treatment of neurodegenerative diseases such as Alzheimer’s disease and frontotemporal dementia . The compound works by preventing the aggregation of tau proteins, which are implicated in the pathology of these diseases .

Scientific Research Applications

Hydromethylthionine has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry:

Chemistry: It is used as a model compound to study the chemistry of phenothiazine derivatives and their reactions.

Biology: The compound is used in research to understand the mechanisms of tau protein aggregation and its inhibition.

Medicine: Hydromethylthionine is being investigated as a treatment for Alzheimer’s disease and other tauopathies.

Industry: The compound’s derivatives are used in various industrial applications, including as dyes and in the development of diagnostic tools.

Mechanism of Action

Hydromethylthionine exerts its effects by inhibiting the aggregation of tau proteins. Tau proteins are involved in stabilizing microtubules in neurons, and their aggregation leads to the formation of neurofibrillary tangles, a hallmark of Alzheimer’s disease . Hydromethylthionine binds to tau proteins, preventing their aggregation and promoting the disaggregation of existing tangles . This action helps to maintain neuronal function and slow the progression of neurodegenerative diseases .

Biochemical Analysis

Biochemical Properties

Leucomethylene blue plays a significant role in biochemical reactions, particularly in redox processes. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with methemoglobin reductase, which reduces methylene blue to this compound. This interaction is crucial for the reduction of methemoglobin to hemoglobin, thereby restoring its oxygen-carrying capacity . Additionally, this compound interacts with reactive oxygen species (ROS) and reactive nitrogen species (RNS), acting as a probe for their detection .

Cellular Effects

This compound has notable effects on various cell types and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been shown to enhance mitochondrial function and ATP production, thereby supporting cell survival under hypoxic conditions . It also exhibits antioxidant properties, reducing oxidative stress in cells .

Molecular Mechanism

The molecular mechanism of this compound involves its redox activity. It undergoes reversible oxidation and reduction, switching between methylene blue and this compound. This redox cycling is crucial for its interaction with biomolecules. This compound can inhibit enzymes such as nitric oxide synthase (NOS) and monoamine oxidase (MAO), thereby modulating cellular signaling pathways . It also affects gene expression by influencing transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. It is relatively stable under physiological conditions but can degrade under certain conditions. Long-term studies have shown that this compound maintains its redox activity and continues to influence cellular functions over extended periods . Its stability can be affected by factors such as pH and temperature .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it exhibits beneficial effects such as enhanced mitochondrial function and reduced oxidative stress. At high doses, it can cause adverse effects such as hemolysis and methemoglobinemia . The threshold for these effects varies among different animal species, with some being more susceptible to toxicity than others .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is rapidly converted to methylene blue by methemoglobin reductase and vice versa. This redox cycling is crucial for its role in reducing methemoglobin to hemoglobin . Additionally, this compound interacts with enzymes involved in oxidative stress responses, such as superoxide dismutase (SOD) and catalase .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It can cross cell membranes due to its lipophilic nature and accumulate in specific cellular compartments . Transporters and binding proteins also play a role in its distribution, affecting its localization and accumulation within cells .

Subcellular Localization

This compound is primarily localized in the mitochondria, where it exerts its effects on cellular respiration and ATP production . It can also be found in other subcellular compartments, such as the cytoplasm and nucleus, where it influences various cellular processes . Targeting signals and post-translational modifications may direct this compound to specific organelles, enhancing its functional activity .

Preparation Methods

Hydromethylthionine is synthesized through a series of chemical reactions starting from methylthioninium chloride. The synthetic route involves the reduction of methylthioninium chloride to its leuco form, followed by methylation to produce hydromethylthionine . The industrial production methods involve optimizing these reactions to achieve high yield and purity, ensuring the compound’s stability and bioavailability .

Chemical Reactions Analysis

Hydromethylthionine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized back to its parent compound, methylthioninium chloride.

Reduction: It can be reduced to its leuco form, which is a key step in its synthesis.

Substitution: Various substitution reactions can occur on the phenothiazine ring, leading to different derivatives.

Common reagents used in these reactions include reducing agents like sodium borohydride and methylating agents like methyl iodide. The major products formed from these reactions are different derivatives of hydromethylthionine, which can have varying pharmacological properties .

Comparison with Similar Compounds

Hydromethylthionine is unique among tau aggregation inhibitors due to its dual mode of action: it not only inhibits tau aggregation but also promotes the disaggregation of existing tau tangles . Similar compounds include:

Methylthioninium chloride (methylene blue): The parent compound of hydromethylthionine, which also inhibits tau aggregation but has different pharmacokinetic properties.

Leuco-methylthioninium bis(hydromethanesulfonate): Another derivative of methylthioninium chloride with similar properties.

Hydromethylthionine’s improved bioavailability and stability make it a promising candidate for the treatment of neurodegenerative diseases .